Cas no 1016790-65-0 (Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino)-)

• Product Name: Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino)-
• CAS No: 1016790-65-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5156212
• Update Time: 2026-03-04

Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino)-

• Inchi： 1S/C11H15N3O2/c1-8(15)13-9-4-3-5-10(6-9)14-11(16)7-12-2/h3-6,12H,7H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： MIEMKTAZFBVZCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(C)=O)=C1)(=O)CNC

Additional information on Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino)-

Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino) (CAS No. 1016790-65-0)

The compound Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino), with the CAS registry number 1016790-65-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an acetamide group attached to a phenyl ring, which is further substituted with an acetylamino group at the 3-position and a methylamino group at the 2-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino) in various biochemical pathways. Researchers have explored its role as a potential inhibitor in enzyme-mediated reactions, particularly in processes related to cellular signaling and metabolism. The compound's ability to interact with specific protein targets has been a focal point of recent investigations, with findings suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthesis of CAS No. 1016790-65-0 involves a multi-step process that includes nucleophilic acylation and substitution reactions. The precise control of reaction conditions is crucial to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed for characterization, confirming the compound's molecular formula and structural integrity.

In terms of applications, Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino) has shown promise in preclinical studies as a modulator of key enzymes involved in inflammatory responses. Its ability to inhibit specific kinases has been validated through in vitro assays, demonstrating its potential utility in anti-inflammatory therapies. Furthermore, ongoing research is exploring its efficacy in modulating neurodegenerative pathways, suggesting its role in combating conditions such as Alzheimer's disease.

The pharmacokinetic profile of this compound has also been studied extensively. Results indicate that it exhibits moderate bioavailability and favorable metabolic stability, which are critical factors for its potential use as an oral medication. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, CAS No. 1016790-65-0, or Acetamide, N-[3-(acetylamino)phenyl]-2-(methylamino), represents a promising candidate in the realm of drug discovery. Its unique chemical structure and biological activity make it a subject of ongoing research interest. As advancements in synthetic chemistry and bioassay techniques continue to evolve, this compound holds the potential for significant contributions to the development of innovative therapeutic interventions.